Cas no 926251-93-6 (Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)-)

• Product Name: Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)-
• CAS No: 926251-93-6
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5235649
• Update Time: 2025-06-08

Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)-

• Inchi： 1S/C12H17ClN2O/c1-4-12(2,3)15-11(16)9-6-5-8(14)7-10(9)13/h5-7H,4,14H2,1-3H3,(H,15,16)
• InChI Key： OKZWALVNLSMRLX-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)CC)(=O)C1=CC=C(N)C=C1Cl

Additional information on Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)-

Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- (CAS No. 926251-93-6): A Comprehensive Overview of Its Applications and Recent Research

Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)-, identified by its Chemical Abstracts Service (CAS) number 926251-93-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzamide class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)-, particularly the presence of an amino group at the 4-position and a chloro substituent at the 2-position, contribute to its unique chemical properties and reactivity. These structural elements not only influence its interactions with biological targets but also play a crucial role in its potential applications in drug discovery and development.

The benzamide moiety is a common pharmacophore in many active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds with biological targets. In particular, Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- exhibits promising properties that make it a valuable candidate for further investigation. The amino group at the 4-position enhances its solubility and bioavailability, while the chloro substituent at the 2-position increases its lipophilicity, making it more suitable for membrane transport. These characteristics are particularly important in the design of drugs that require efficient absorption and distribution within the body.

Recent research has highlighted the potential of Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- in various therapeutic areas. One notable area of interest is its role in anti-inflammatory and immunomodulatory applications. Studies have demonstrated that this compound can interact with specific enzymes and receptors involved in inflammatory pathways, potentially leading to novel treatments for chronic inflammatory diseases. The ability of Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- to modulate these pathways without significant side effects makes it an attractive candidate for further development.

In addition to its anti-inflammatory properties, Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- has shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The chloro substituent at the 2-position plays a critical role in this interaction by enhancing binding affinity to specific protein targets. This finding underscores the importance of structural optimization in developing effective anticancer agents.

The synthesis of Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

The pharmacokinetic properties of Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential adverse effects. Preliminary studies suggest that this compound exhibits moderate bioavailability and a favorable metabolic profile, which could make it suitable for oral administration. Further research is needed to fully elucidate its pharmacokinetic behavior and identify any potential interactions with other drugs.

The potential applications of Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in chemical biology research, where it can be used to study enzyme mechanisms and protein interactions. Additionally, this compound has shown promise as a lead compound for designing novel agrochemicals due to its ability to interact with biological targets in plants. Such applications highlight the versatility of benzamides as a class of compounds with broad utility.

In conclusion, Benzamide, 4-amino-2-chloro-N-(1,1-dimethylpropyl)- (CAS No. 926251-93-6) is a multifaceted compound with significant potential in pharmaceuticals and beyond. Its structural features contribute to its unique biological activities and make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and other scientific fields.